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Compound of Interest

Compound Name: 3-Cyanophenol

Cat. No.: B046033 Get Quote

The following guide provides essential safety and logistical information for the proper handling

and disposal of 3-Cyanophenol (also known as 3-Hydroxybenzonitrile), ensuring the safety of

laboratory personnel and compliance with environmental regulations. This substance is harmful

if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3]

Immediate Safety and Handling
Before handling 3-Cyanophenol, it is crucial to work in a well-ventilated area, preferably within

a chemical fume hood.[1][4][5] All personnel must be equipped with appropriate Personal

Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or goggles are mandatory.[5]

Skin Protection: A laboratory coat and nitrile gloves are required to prevent skin contact.[4][5]

Contaminated gloves should be disposed of properly after use.[5]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask or equivalent respirator should be used.[6]

In case of accidental exposure, follow these first-aid measures immediately:

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do.[1] Seek immediate medical attention.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b046033?utm_src=pdf-interest
https://www.benchchem.com/product/b046033?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC110820100&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Cyanophenol
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b046033?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC110820100&countryCode=US&language=en
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.chemicalbook.com/msds/2-cyanophenol.pdf
https://www.chemicalbook.com/msds/2-cyanophenol.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.chemicalbook.com/msds/2-cyanophenol.pdf
https://www.chemicalbook.com/msds/2-cyanophenol.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/c93800
https://www.fishersci.com/store/msds?partNumber=AC110820100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC110820100&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Wash the affected area with plenty of soap and water.[1] If skin irritation

occurs, seek medical advice.[1]

Ingestion: If swallowed, call a poison center or doctor.[1][7] Rinse the mouth with water and

do not induce vomiting.[1][7]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.[1][7]

Quantitative Data and Hazard Information
This table summarizes key quantitative and safety data for 3-Cyanophenol.

Property Value Reference

Chemical Formula C₇H₅NO [2][6]

Molecular Weight 119.12 g/mol [2][6]

Appearance Light brown solid powder [1][6]

Melting Point 75 - 80 °C / 167 - 176 °F [1]

GHS Hazard Class

Acute Toxicity 4 (Oral), Skin

Irritant 2, Eye Irritant 2, STOT

SE 3

[1][2][6]

Signal Word Warning [3][6]

Transport Information
UN3439, NITRILES, SOLID,

TOXIC, N.O.S.
[1]

Hazard Class (DOT) 6.1 (Toxic Substances) [1]

Packing Group III [1]

Step-by-Step Disposal Protocol
Disposing of 3-Cyanophenol must be handled as a hazardous waste procedure. Never

dispose of this chemical down the drain or in regular trash.[4][7][8]
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Experimental Protocol: Waste Segregation and
Collection

Designate a Waste Container: Use a dedicated, leak-proof container made of compatible

material for collecting 3-Cyanophenol waste.[9] The container must be clearly labeled with

the words "Hazardous Waste" and "3-Cyanophenol".[9][10]

Segregate Waste: Do not mix 3-Cyanophenol waste with other waste streams, especially

strong oxidizing agents or incompatible chemicals.[1][11]

Collect Waste: Place all solid 3-Cyanophenol waste, contaminated materials (e.g., weigh

boats, contaminated wipes), and rinseate from empty containers into the designated

hazardous waste container.

Container Management: Keep the waste container tightly sealed at all times, except when

adding waste.[8][9] This prevents the release of vapors and potential spills.[9]

Storage: Store the sealed waste container in a designated Satellite Accumulation Area

(SAA), such as a ventilated cabinet or a designated section of a fume hood, away from

incompatible materials.[10][11]

Protocol for Empty Container Disposal
Empty containers that held 3-Cyanophenol must be treated as hazardous waste until properly

decontaminated.

Triple Rinse: Rinse the empty container three times with a suitable solvent (e.g., acetone or

ethanol) that can dissolve 3-Cyanophenol.[8][12]

Collect Rinseate: Collect all rinseate from the rinsing process as hazardous waste and add it

to your designated 3-Cyanophenol waste container.[8][12]

Final Disposal of Container: Once triple-rinsed, deface or remove the original chemical label

and dispose of the container in the regular trash or recycling, according to institutional

guidelines.[8]

Final Disposal Procedure
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Engage a Licensed Contractor: The ultimate disposal of 3-Cyanophenol waste must be

handled by a licensed and approved waste disposal company.[1][5] Do not attempt to treat or

dispose of the chemical on-site through methods like evaporation.[4][8]

Recommended Disposal Method: The preferred method of disposal is incineration in a

chemical incinerator equipped with an afterburner and scrubber.[5] This can be achieved by

dissolving or mixing the material with a combustible solvent.[5]

Documentation: Maintain detailed records of the waste generation and disposal process as

required by institutional and regulatory protocols.[4]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 3-
Cyanophenol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b046033?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC110820100&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-cyanophenol.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.chemicalbook.com/msds/2-cyanophenol.pdf
https://www.chemicalbook.com/msds/2-cyanophenol.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.benchchem.com/product/b046033?utm_src=pdf-body
https://www.benchchem.com/product/b046033?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Collection & Storage

Spill Response

Final Disposal

Identify 3-Cyanophenol Waste

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Spill or
Routine Disposal?

Place in Labeled, Compatible
Hazardous Waste Container

Store Sealed Container in
Satellite Accumulation Area (SAA)

Arrange Pickup by Licensed
Waste Disposal Company

Routine
Contain & Clean Up Spill
(Avoid Dust Generation)

Spill

Professional Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-Cyanophenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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